Cas no 270260-38-3 (Benzaldehyde,4-(1-hydroxyethyl)-, oxime)

Benzaldehyde,4-(1-hydroxyethyl)-, oxime Properties

Names and Identifiers

• Benzaldehyde,4-(1-hydroxyethyl)-, oxime
• 4-Benzylbenzaldehydeoxime
• 1-[4-(hydroxyiminomethyl)phenyl]ethanol
• DTXSID10725212
• Benzaldehyde,4-(1-hydroxyethyl)-,oxime(9ci)
• 270260-38-3
• 1-{4-[(Hydroxyimino)methyl]phenyl}ethan-1-ol
• +Expand

• InChIKey： FQVRFXRMZTVRKK-UXBLZVDNSA-N
• Inchi： InChI=1S/C9H11NO2/c1-7(11)9-4-2-8(3-5-9)6-10-12/h2-7,11-12H,1H3/b10-6+
• SMILES： O/N=C/C1=CC=C(C(O)C)C=C1

Computed Properties

• Exact Mass: 165.07903
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 165.078978594g/mol
• Heavy Atom Count: 12
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• PSA: 52.82